Cas no 38226-14-1 ( )

  structure
  structure
Product Name: 
CAS No:38226-14-1
MF:C8H9NO4
MW:183.161362409592
CID:923197
PubChem ID:291614
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 3-methoxy-2-methyl-6-nitrophenol
    • 3-methoxy-2-methyl-6-nitro-phenol
    • 6-Nitro-3-methoxy-o-kresol
    • 6-Nitro-3-methoxy-o-cresol
    • SCHEMBL5322745
    • HALLABQGZZNRKU-UHFFFAOYSA-N
    • Phenol, 3-methoxy-2-methyl-6-nitro-
    • 38226-14-1
    • NSC-156934
    • DTXSID50303139
    • NSC156934
    •  
    • Inchi: 1S/C8H9NO4/c1-5-7(13-2)4-3-6(8(5)10)9(11)12/h3-4,10H,1-2H3
    • InChI Key: HALLABQGZZNRKU-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC(=C(C=1C)O)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 183.05300
  • Monoisotopic Mass: 183.05315777g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 75.3Ų

Experimental Properties

  • Density: 1.308
  • PSA: 75.28000
  • LogP: 2.14060

  Customs Data

  • HS CODE:2909500000
  • Customs Data:

    China Customs Code:

    2909500000

    Overview:

    2909500000. Ether phenol\Ether alcohol phenol and its halogenation\sulfonation\Nitrosative or nitrosative derivatives. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2909500000 ether-phenols, ether-alcohol-phenols and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

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